HG-10-102-01

• CAS No.: 1351758-81-0
• Product Name: HG-10-102-01
• Molecular Formula: C17H20ClN5O3
• Molecular Weight: 377.829
• IUPAC Name: [4-[[5-chloro-4-(methylamino)pyrimidin-2-yl]amino]-3-methoxyphenyl]-morpholin-4-ylmethanone
• Standard InChI: InChI=1S/C17H20ClN5O3/c1-19-15-12(18)10-20-17(22-15)21-13-4-3-11(9-14(13)25-2)16(24)23-5-7-26-8-6-23/h3-4,9-10H,5-8H2,1-2H3,(H2,19,20,21,22)
• Standard InChIKey: YEVOZZZLKJKCCD-UHFFFAOYSA-N
• SMILES: CNC1=NC(=NC=C1Cl)NC2=C(C=C(C=C2)C(=O)N3CCOCC3)OC
• Appearance: Solid powder
• Description: HG-10-102-01 is an inhibitor of leucine-rich repeat kinase 2 (LRRK2; IC50 = 20.3 nM). HG-10-102-01 is a potent and selective inhibitor of wild-type LRRK2 and the G2019S mutant. HG-10-102-01 substantially inhibits Ser910 and Ser935 phosphorylation of both wild-type LRRK2 and G2019S mutant at a concentration of 0.1-0.3 µM in cells and is the first compound reported to be capable of inhibiting Ser910 and Ser935 phosphorylation in mouse brain following intraperitoneal delivery of doses as low as 50 mg/kg.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: HG-10-102-01; HG 10-102-01; HG10-102-01; HG-1010201; HG 1010201; HG1010201
• PubChem Compound: 58539301
• Last Modified: Nov 11 2021